molecular formula C10H8F3N3O2S B8543317 (2-Imino-6-trifluoromethoxy-3-benzothiazolinyl)acetamide CAS No. 130997-69-2

(2-Imino-6-trifluoromethoxy-3-benzothiazolinyl)acetamide

Cat. No.: B8543317
CAS No.: 130997-69-2
M. Wt: 291.25 g/mol
InChI Key: XUMKCMLZXFPSMJ-UHFFFAOYSA-N
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Description

(2-Imino-6-trifluoromethoxy-3-benzothiazolinyl)acetamide is a useful research compound. Its molecular formula is C10H8F3N3O2S and its molecular weight is 291.25 g/mol. The purity is usually 95%.
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Properties

CAS No.

130997-69-2

Molecular Formula

C10H8F3N3O2S

Molecular Weight

291.25 g/mol

IUPAC Name

2-[2-imino-6-(trifluoromethoxy)-1,3-benzothiazol-3-yl]acetamide

InChI

InChI=1S/C10H8F3N3O2S/c11-10(12,13)18-5-1-2-6-7(3-5)19-9(15)16(6)4-8(14)17/h1-3,15H,4H2,(H2,14,17)

InChI Key

XUMKCMLZXFPSMJ-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C=C1OC(F)(F)F)SC(=N)N2CC(=O)N

Origin of Product

United States

Synthesis routes and methods I

Procedure details

The procedure is as in Example 15, starting with 2-amino-6-trifluoromethoxybenzothiazole (9.4 g) and iodoacetamide (14.8 g) in methyl ethyl ketone (50 cc). The mixture is heated for 18 hours to boiling and then cooled to a temperature in the region of 20° C. The precipitate formed is filtered off, then added to distilled water (100 cc) and treated with 1N sodium hydroxide (37 cc). The insoluble matter is filtered off, washed with distilled water (100 cc) and recrystallized in boiling methanol (100 cc). (2-Imino-6-trifluoromethoxy-3-benzothiazolinyl)acetamide (6.2 g), m.p. 228° C., is obtained.
Quantity
9.4 g
Type
reactant
Reaction Step One
Quantity
14.8 g
Type
reactant
Reaction Step Two
Quantity
50 mL
Type
solvent
Reaction Step Three

Synthesis routes and methods II

Procedure details

The procedure is as in Example 15, starting with 2-amino-6-trifluoromethoxybenzothiazole (9.4 g) and iodoacetamide (14.8 g) in methyl ethyl ketone (50 cc). The mixture is heated for 18 hours to boiling and then cooled to a temperature in the region of 20.C. The precipitate formed is filtered off, then added to distilled water (100 cc) and treated with IN sodium hydroxide (37 cc). The insoluble matter is filtered off, washed with distilled water (100 cc) and recrystallized in boiling methanol (100 cc). (2-Imino-6-trifluoromethoxy-3-benzothiazolinyl)acetamide (6.2 g), m.p. 228° C., is obtained.
Quantity
9.4 g
Type
reactant
Reaction Step One
Quantity
14.8 g
Type
reactant
Reaction Step Two
[Compound]
Name
20.C
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
50 mL
Type
solvent
Reaction Step Four

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